Cas no 941876-75-1 (2-(4-ethylphenyl)-4-(2-fluorophenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione)

• Product Name: 2-(4-ethylphenyl)-4-(2-fluorophenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione
• CAS No: 941876-75-1
• MF: C₂₂H₁₉FN₂O₃S
• MW: 410.461267709732
• CID: 5449461
• Update Time: 2025-06-11

2-(4-ethylphenyl)-4-(2-fluorophenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethylphenyl)-4-[(2-fluorophenyl)methyl]-1,1-dioxo-1$l^{6},2,4-benzothiadiazin-3-one
• 2-(4-ethylphenyl)-4-(2-fluorophenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione

• Inchi： 1S/C22H19FN2O3S/c1-2-16-11-13-18(14-12-16)25-22(26)24(15-17-7-3-4-8-19(17)23)20-9-5-6-10-21(20)29(25,27)28/h3-14H,2,15H2,1H3
• InChI Key： LNFKLLAOZCBKIM-UHFFFAOYSA-N
• SMILES： S1(C2=C([H])C([H])=C([H])C([H])=C2N(C([H])([H])C2=C([H])C([H])=C([H])C([H])=C2F)C(N1C1C([H])=C([H])C(C([H])([H])C([H])([H])[H])=C([H])C=1[H])=O)(=O)=O

Additional information on 2-(4-ethylphenyl)-4-(2-fluorophenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione

Comprehensive Analysis of 2-(4-ethylphenyl)-4-(2-fluorophenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione (CAS No. 941876-75-1)

The compound 2-(4-ethylphenyl)-4-(2-fluorophenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione (CAS No. 941876-75-1) is a highly specialized chemical entity with significant potential in pharmaceutical and material science applications. Its unique structural features, including the benzothiadiazine core and substituted phenyl groups, make it a subject of interest for researchers exploring novel therapeutic agents and advanced materials. This article delves into the properties, applications, and recent advancements related to this compound, addressing common queries and emerging trends in the field.

One of the most frequently searched questions regarding CAS No. 941876-75-1 revolves around its synthesis and structural characteristics. The compound's molecular framework combines a 3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione backbone with 4-ethylphenyl and 2-fluorophenyl substituents, which contribute to its distinct chemical behavior. Recent studies highlight its potential as a precursor for designing small-molecule inhibitors, particularly in targeting enzymes involved in inflammatory pathways. This aligns with the growing demand for precision medicine and targeted therapies, a hot topic in contemporary biomedical research.

Another area of interest is the compound's physicochemical properties, such as solubility, stability, and bioavailability. Researchers often inquire about the logP value and hydrogen bonding capacity of 2-(4-ethylphenyl)-4-(2-fluorophenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione, as these factors are critical for drug development. Computational modeling and QSAR studies have been employed to predict its interactions with biological targets, making it a promising candidate for further in vitro and in vivo testing. These aspects are particularly relevant to audiences searching for ADMET profiling and drug-likeness metrics.

In the context of material science, the compound's aromatic and heterocyclic components have sparked curiosity about its potential in organic electronics and photovoltaic applications. Its ability to form stable π-conjugated systems could be leveraged in designing organic semiconductors, a rapidly evolving field driven by the need for sustainable energy solutions. This ties into broader discussions about green chemistry and renewable energy, which dominate current scientific discourse.

Safety and regulatory considerations are also paramount when discussing CAS No. 941876-75-1. While the compound is not classified as hazardous, proper handling protocols must be followed to ensure workplace safety. Queries about material safety data sheets (MSDS) and storage conditions are common among laboratory professionals and industrial users. Additionally, the compound's patent status and commercial availability are frequently searched topics, reflecting the intersection of scientific inquiry and market dynamics.

Looking ahead, the versatility of 2-(4-ethylphenyl)-4-(2-fluorophenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione positions it as a valuable asset in interdisciplinary research. Whether in drug discovery, material innovation, or computational chemistry, its multifaceted applications continue to captivate the scientific community. By addressing these key areas, this article aims to provide a thorough and engaging resource for professionals and enthusiasts alike.